Hydrocarbons

Hydrocarbons, also known as organic compounds, are a fundamental class of chemical substances composed exclusively of hydrogen and carbon atoms. They are widely found in nature, particularly in petroleum and natural gas reservoirs, making them crucial for the global energy supply. Hydrocarbons can be classified into two main categories: saturated hydrocarbons (alkanes) and unsaturated hydrocarbons (alkenes and alkynes). Alkanes have only single bonds between carbon atoms, whereas alkenes contain at least one double bond, and alkynes feature one or more triple bonds. These compounds serve various applications, from fuels and lubricants to petrochemical feedstocks for the production of plastics and solvents. The versatility of hydrocarbons makes them indispensable in numerous industrial processes and consumer products.